Cas no 61981-81-5 (2-(2-ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine)

• Product Name: 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine
• CAS No: 61981-81-5
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 852838
• Update Time: 2026-04-29

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-ethanamine,2-ethyl-(9CI)
• 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine

Additional information on 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine

Introduction to 2-(2-Ethyl-1H-1,3-Benzodiazol-1-yl)ethan-1-amine (CAS No. 61981-81-5)

2-(2-Ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine, also known by its CAS number 61981-81-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities and therapeutic potential. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 2-(2-Ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine is characterized by a benzodiazepine core with an ethyl substituent at the 2-position and an aminoethyl side chain. The benzodiazepine ring system is a key structural feature that confers many of its pharmacological properties. The synthesis of this compound typically involves multistep reactions, including the formation of the benzodiazepine ring and subsequent functional group modifications.

One common synthetic route involves the condensation of an appropriate arylhydrazine with an ester or amide to form the benzodiazepine ring. The ethyl substituent can be introduced through alkylation reactions, while the aminoethyl side chain can be added via reductive amination or other nitrogen-functionalization techniques. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, such as using catalytic systems and microwave-assisted reactions.

Biological Properties and Mechanisms of Action

2-(2-Ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine exhibits a range of biological activities that make it a valuable candidate for drug development. One of its primary mechanisms of action involves modulation of the GABA-A receptor, which is a key target for many benzodiazepines. By enhancing GABAergic neurotransmission, this compound can produce sedative, anxiolytic, and muscle relaxant effects.

Recent studies have also explored its potential as an anticonvulsant agent. Research published in the Journal of Medicinal Chemistry has shown that 2-(2-Ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine can effectively reduce seizure activity in animal models of epilepsy. This finding suggests that it may have therapeutic applications in treating seizure disorders.

In addition to its central nervous system (CNS) effects, this compound has been investigated for its potential anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory conditions. This dual mechanism of action—modulating both GABAergic neurotransmission and inflammatory pathways—makes it a promising candidate for treating complex diseases where both CNS and inflammatory components are involved.

Clinical Applications and Research Developments

The therapeutic potential of 2-(2-Ethyl-1H-1,3-benzodiazol-1-yl)ethan-1-amine has been actively explored in various clinical settings. Preclinical studies have shown promising results in models of anxiety disorders, sleep disorders, and pain management. For example, research published in the British Journal of Pharmacology has demonstrated that this compound can effectively reduce anxiety-like behaviors in rodent models without causing significant side effects such as sedation or motor impairment.

Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have shown that it is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its direct therapeutic applications, 2-(2-Ethyl-1H-1,3-benzodiazol-1-y l)ethan - 1 - amine is also being studied as a tool compound to investigate the mechanisms underlying various neurological disorders. Its ability to selectively modulate specific subtypes of GABA-A receptors makes it a valuable probe for understanding receptor function and identifying novel drug targets.

Safety Considerations and Future Directions

Safety is a critical consideration in the development of any new pharmaceutical agent. While early studies suggest that 2-(2-Ethyl - 1H - 1 , 3 - benz odiazo l - 1 - yl ) etha n - 1 - amine is generally well-tolerated, ongoing research is needed to fully characterize its safety profile. Potential side effects such as drowsiness, dizziness, and cognitive impairment are being closely monitored in clinical trials.

In addition to safety assessments, future research will focus on optimizing the pharmacological properties of this compound through structural modifications. For example, efforts are underway to develop analogs with improved selectivity for specific GABA-A receptor subtypes or enhanced metabolic stability. These efforts aim to enhance the therapeutic index and reduce off-target effects.

In conclusion, 2-(2-Ethyl - 1H - 1 , 3 - benz odiazo l - 1 - yl ) etha n - 1 - amine (CAS No . 6 98 8 - 8 5) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for its development as a novel pharmaceutical agent.